1-epi-Edoxaban
1-epi-Edoxaban
Brand Name:
Vulcanchem
CAS No.:
500572-10-1
VCID:
VC0105104
InChI:
InChI=1S/C24H30ClN7O4S/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34)/t13-,15+,17+/m0/s1
SMILES:
CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C
Molecular Formula:
C24H30ClN7O4S
Molecular Weight:
548.059
1-epi-Edoxaban
CAS No.: 500572-10-1
Reference Standards
VCID: VC0105104
Molecular Formula: C24H30ClN7O4S
Molecular Weight: 548.059
CAS No. | 500572-10-1 |
---|---|
Product Name | 1-epi-Edoxaban |
Molecular Formula | C24H30ClN7O4S |
Molecular Weight | 548.059 |
IUPAC Name | N'-(5-chloropyridin-2-yl)-N-[(1R,2R,4S)-4-(dimethylcarbamoyl)-2-[(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carbonyl)amino]cyclohexyl]oxamide |
Standard InChI | InChI=1S/C24H30ClN7O4S/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34)/t13-,15+,17+/m0/s1 |
Standard InChIKey | HGVDHZBSSITLCT-YSVLISHTSA-N |
SMILES | CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C |
Synonyms | (1R)-Edoxaban; N1-(5-Chloro-2-pyridinyl)-N2-[(1R,2R,4S)-4-[(dimethylamino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]ethanediamide ; N-(5-Chloro-2-pyridinyl)-N’-[(1R,2R,4S)-4-[(dimethylamino)carbon |
PubChem Compound | 49822385 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume